Cas no 2034544-66-4 (N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide
• CAS No: 2034544-66-4
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 6220918
• PubChem ID: 119102081
• Update Time: 2025-06-08

N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide
• 2034544-66-4
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]furan-3-carboxamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]furan-3-carboxamide
• AKOS026702522
• F6519-5879
• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)furan-3-carboxamide

• Inchi： 1S/C14H13N3O3/c18-14(11-4-8-19-10-11)15-9-12(13-3-1-7-20-13)17-6-2-5-16-17/h1-8,10,12H,9H2,(H,15,18)
• InChI Key： QUQSESRAILNXEA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C1=COC=C1)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 271.09569129g/mol
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.2Ų

Additional information on N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide

Professional Introduction to N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide (CAS No. 2034544-66-4)

N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide, identified by the CAS number 2034544-66-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of furan and pyrazole heterocycles, has garnered attention due to its structural complexity and potential biological activities. The presence of both furan-2-yl and 1H-pyrazol-1-yl substituents suggests a high degree of molecular recognition capabilities, which are crucial for the development of novel therapeutic agents.

The structural framework of N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide positions it as a promising candidate for further exploration in drug discovery. The furan moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, while the pyrazole ring contributes to the molecule's rigidity and electronic properties. These features are often exploited in the design of bioactive compounds that target specific biological pathways.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The combination of furan and pyrazole in N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylfuran-3-carboxamide aligns with this trend, making it an attractive scaffold for medicinal chemists. Studies have shown that such conjugated systems can exhibit potent effects on various biological targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

The potential applications of N-2-(furan-2-yl)-2-(1H-pyrazol-1-y)ethylfuran-3-carboxamide extend beyond traditional therapeutic areas. Researchers have begun exploring its utility in the development of agrochemicals and materials science, where its unique structural features could contribute to innovative solutions. For instance, the compound's ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and material design.

The synthesis of N-2-(furan-2-y)l]-2-(1H-pyrazol-l-y)ethylfuran-S-carboxamide is a challenging yet rewarding endeavor. The multi-step synthetic route requires careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

The biological evaluation of N-S( furan-Zyl)-Z(1H-pyrazol-l-yI)ethylethran-S-carboxamide has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that the compound exhibits moderate activity against certain bacterial strains, indicating potential as an antimicrobial agent. Additionally, its interaction with cellular components has been studied using spectroscopic techniques, providing insights into its mechanism of action.

The future direction of research on N-S( furan-Zyl)-Z(1H-pyrazol-l-yI)ethylethran-S-carboxamide is promising. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its biological significance. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify new derivatives with enhanced properties.

In conclusion, N-S( furan-Zyl)-Z(1H-pyrazol-l-yI)ethylethran-S-carboxamide (CAS No. 2034544-G6G) is a structurally fascinating compound with diverse potential applications. Its unique combination of heterocyclic moieties makes it a valuable scaffold for drug discovery and material science. As research continues to uncover new aspects of this molecule, its significance in pharmaceutical chemistry is expected to grow.